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hexyl crotonate solubility in water and ethanol
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Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Physical Properties & Solubility Data

The table below summarizes the key physical properties and solubility information for hexyl crotonate.

Property Value Notes | Source

Chemical Formula C10H1802 [1][2] [3]

Molecular Weight 170.25-170.27 g/mol  [1] [3] [4]

Water Solubility 52.1 mg/L at 25°C Estimated value (WSKOWWIN v1.41) [2] [5]
Solubility in Ethanol  Soluble Qualitative finding; no quantitative data available [3] [4]
LogP (log Kow) 3.60 - 3.97 Indicates lipophilicity [2] [3]

Boiling Point 209.9°C - 216.6°C 121 [3] [4]

The available data suggests that hexyl crotonate has low solubility in water but is soluble in ethanol,

consistent with its structure as a fatty acid ester [1] [3].

Experimental Determination & Characterization
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For research purposes, here are methodologies and protocols for determining and confirming the properties

of esters like hexyl crotonate.

Protocol for Solubility Determination

e Sample Preparation: Place a known mass of hexyl crotonate into a sealed vial containing the
solvent (e.g., deionized water or absolute ethanol).

e Equilibration: Agitate the mixture continuously in a temperature-controlled water bath at 25°C for 24
hours to reach saturation.

¢ Phase Separation: Allow the phases to separate completely. For aqueous solutions, centrifugation
may be necessary.

¢ Analysis: Withdraw a sample from the saturated phase and analyze the concentration of hexyl
crotonate using a calibrated technique such as Gas Chromatography (GC) or High-Performance
Liquid Chromatography (HPLC).

Structural Confirmation with NMR Spectroscopy

While the search results provide detailed NMR analysis for the related compound ethyl crotonate [6], the
same suite of experiments can be applied to hexyl crotonate for structural confirmation and purity
assessment. The workflow for a comprehensive NMR characterization is outlined below. Note that this is a
general workflow for characterizing organic molecules via NMR, adapted from the methodology applied to

ethyl crotonate [6].
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NMR Characterization Workflow

¢ *H NMR: Identifies the types and numbers of hydrogen atoms in the molecule, providing information
on the vinyl hydrogens of the crotonate group and the aliphatic hydrogens of the hexyl chain [6].

e 3C NMR & DEPT: These experiments identify all carbon environments, including the carbonyl
carbon, olefinic carbons, and aliphatic chain carbons. DEPT experiments distinguish between CHg,
CH,, and CH groups [6].

e 2D NMR:

o COSY: Reveals spin-spin coupling between protons that are close to each other in the structure
[6].

o Heteronuclear Correlation (HMQC/HSQC): Directly correlates hydrogen atoms to the carbon
atoms they are bonded to [6].
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o Heteronuclear Multiple Bond Correlation (HMBC): Detects longer-range couplings between
hydrogens and carbons (e.g., 2-4 bonds away), which is crucial for establishing connections
between molecular fragments, such as linking the ester oxygen to the alkyl chain [6].

Key Takeaways

e The provided solubility value for water (52.1 mgl/L) is a software-estimated figure, not an
experimental measurement.

e Solubility in ethanol is confirmed qualitatively but lacks a precise numerical value.

e A standard experimental protocol for solubility determination and a comprehensive NMR workflow are
available for researchers to obtain precise data and confirm the compound's identity and purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.azom.com/article.aspx?ArticleID=11352
https://www.smolecule.com/products/s749177?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB015069
https://www.thegoodscentscompany.com/episys/ep1541281.html
https://www.chemicalbook.com/CASEN_19089-92-0.htm
https://www.lookchem.com/casno19089-92-0.html
https://www.thegoodscentscompany.com/data/rw1541281.html
https://www.thegoodscentscompany.com/data/rw1541281.html
https://www.azom.com/article.aspx?ArticleID=11352
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/s749177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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